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Basic Properties and Related Research Context

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: ZONYL FS-300

CAS No.: 197664-69-0

Cat. No.: S1833096

The table below summarizes the key physical and chemical properties of ZONYL FS-300 as reported in the

search results. This data is essential for any experimental design.

Property Specification / Value

Chemical Name ZONYL FS-300 [1] [2]

CAS Number 197664-69-0 [1] [3] [4]

Molecular RfCH2CH20(CH2CH20)xH [1] [3] [4]

Formula

Type Non-ionic fluorosurfactant [4] [5] [6]

Density 1.10 g/mL + 0.05 g/mL at 20 °C [1] [3] [4]

Melting Point -5°C [1] [4]

Boiling Point ~100 °C [4]

Flash Point ~22 °C (for concentrate) [4]

Appearance Liquid [4]

Common Form Aqueous solution (~25% - ~40% solids in water) [3] [7]
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Property Specification / Value
Solubility Soluble in water and THF [4]
Key Features Excellent wetting, spreading, leveling; stable under extreme conditions; reduces

surface tension [4] [6]

Although its use as a direct pore template is not documented, research shows ZONYL FS-300 is used in
material science for its surface-active properties. One study used it to create complex emulsions with hexane
and perfluorooctane, where the emulsion's topology (e.g., Janus or double emulsion) could be controlled by
the mass ratio of ZONYL FS-300 to a light-responsive surfactant [8]. This principle of creating and

stabilizing complex liquid phases is highly relevant to pore template formation.

Another application demonstrated its use in synthesizing stretchable and transparent conductive
electrodes from PEDOT:PSS. Here, ZONYL FS-300 improved the adhesion of the conductive polymer to
hydrophobic substrates and acted as a plasticizer, enhancing the material's mechanical properties [5]. This

shows its utility in modifying material morphology and interface interactions.

Proposed Experimental Workflow for Pore Templating

Based on the general principles of pore generation and the known functionalities of ZONYL FS-300, the
following workflow outlines a logical, step-by-step approach for initial experimentation. This is a theoretical

framework that would require empirical optimization.

The diagram below maps out the key decision points and phases in developing a pore templating protocol

using ZONYL FS-300.
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Start: Define Material System
(Polymer, Solvent, Target Pore Size)

Prepare Aqueous ZONYL FS-300 Solution
(Concentration: 0.1-1.0% w/w)

Mix with Immiscible Phase
(e.g., Hexane, Perfluorooctane)

Emulsify
(Vortexing, Homogenization)

Characterize Emulsion
(Droplet Size & Stability)
Incorporate Emulsion into
Polymer Matrix/Precursor

Induce Solidification
(Heat, UV, Chemical Crosslinking)
Remove Template
(Solvent Extraction, Evaporation)

Analyze Final Material
(Porosity, Pore Morphology,
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Critical Considerations and Further Research

When exploring this uncharted application, please keep the following points in mind:

o Parameter Optimization is Key: The final pore structure will be highly sensitive to numerous
variables. A rigorous Design of Experiments (DoE) approach is recommended to systematically test
the effects of ZONYL FS-300 concentration, mixing speed and time, oil-to-water ratio, and the choice
of the polymer and solvent.

e Environmental and Health Concerns: ZONYL FS-300 is a per- or polyfluoroalkyl substance (PFAS)
[3]. These compounds are known for their environmental persistence. Adhere to all safety guidelines,
consult the material safety data sheet (MSDS), and plan for appropriate chemical waste disposal [6].

¢ Verification of Pore Formation: You will need robust characterization techniques to confirm the
success of the templating process. Consider using Scanning Electron Microscopy (SEM) to visualize
pore morphology, Brunauer-Emmett-Teller (BET) analysis for surface area and porosity
measurements, and mercury intrusion porosimetry for pore size distribution.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.sigmaaldrich.com/IE/en/product/sial/09996
https://pubmed.ncbi.nlm.nih.gov/30184432/
https://www.smolecule.com/products/b1833096#zonyl-fs-300-as-pore-template-agent
https://www.smolecule.com/products/b1833096#zonyl-fs-300-as-pore-template-agent
https://www.smolecule.com/products/b1833096#zonyl-fs-300-as-pore-template-agent
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1833096?utm_src=pdf-bulk
https://www.smolecule.com/products/s1833096?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

